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Compound of Interest

Compound Name: 4-(Trimethylsilyl)morpholine

Cat. No.: B079675 Get Quote

An in-depth technical guide on the core molecular properties of 4-(Trimethylsilyl)morpholine,

designed for researchers, scientists, and drug development professionals.

Physicochemical Data of 4-
(Trimethylsilyl)morpholine
4-(Trimethylsilyl)morpholine, also known as N-(Trimethylsilyl)morpholine, is an organosilicon

compound utilized as a reagent in organic synthesis, including for the synthesis of

deoxynucleosides.[1][2] Its key molecular identifiers and properties are summarized below.

Data Point Value

Molecular Formula C₇H₁₇NOSi[2][3][4][5]

Molecular Weight 159.30 g/mol [3][4]

CAS Number 13368-42-8[1][3][5]

Appearance Clear colorless to pale yellow liquid[1][2]

Density 0.897 g/mL at 25 °C[1][3][4]

Boiling Point 160 °C[1][3][4]

Refractive Index n20/D 1.441[1][2][3][4]
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Structural and Logical Relationships
The following diagram illustrates the connection between the common name of the compound

and its fundamental molecular properties.

4-(Trimethylsilyl)morpholine Molecular Formula
C₇H₁₇NOSi

 has chemical formula Molecular Weight
159.30 g/mol

 corresponds to

Click to download full resolution via product page

Caption: Derivation of molecular weight from the molecular formula of the compound.

Experimental Protocol: Silylation of an Alcohol
A common application of 4-(Trimethylsilyl)morpholine is in the protection of hydroxyl groups

in alcohols through silylation. A generalized experimental protocol for this procedure is as

follows:

Objective: To introduce a trimethylsilyl (TMS) protecting group onto a primary alcohol using 4-
(Trimethylsilyl)morpholine.

Materials:

Primary alcohol

4-(Trimethylsilyl)morpholine

Anhydrous dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Inert gas supply (Nitrogen or Argon)
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Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: The primary alcohol (1.0 equivalent) is dissolved in anhydrous DCM in a

round-bottom flask under an inert atmosphere.

Reagent Addition: 4-(Trimethylsilyl)morpholine (1.2 equivalents) is added dropwise to the

stirred solution at room temperature.

Reaction Monitoring: The reaction progress is monitored by Thin Layer Chromatography

(TLC) until the starting material is consumed.

Quenching: The reaction is carefully quenched by the slow addition of saturated aqueous

NaHCO₃.

Extraction: The organic layer is separated, and the aqueous layer is extracted twice with

DCM. The combined organic layers are washed with brine.

Drying and Concentration: The organic layer is dried over anhydrous MgSO₄, filtered, and

the solvent is removed under reduced pressure using a rotary evaporator to yield the crude

silylated product.

Purification: The crude product is purified by flash column chromatography on silica gel to

afford the pure TMS-protected alcohol.

The workflow for this experimental protocol is visualized below.
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Caption: Workflow for the silylation of an alcohol using 4-(Trimethylsilyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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